Cas no 3381-48-4 (N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN&)

• Product Name: N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN&
• CAS No: 3381-48-4
• MF: C₁₄H₁₂FNO
• MW: 229.249587059021
• CID: 918409
• PubChem ID: 24883375
• Update Time: 2025-11-01

N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN& Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN&
• N-(4-fluorophenyl)-1-(4-methoxyphenyl)methanimine
• 4-Fluoro-N-[(E)-(4-methoxyphenyl)methylene]aniline
• benzenamine, 4-fluoro-N-[(1E)-(4-methoxyphenyl)methylene]-
• STK070800
• AKOS000344077
• N-(4-Methoxybenzylidene)-4-fluoroaniline
• 4-fluorophenyl(4-methoxybenzylidene)-amine
• G69638
• DTXSID10351732
• J-019330
• MFCD00028099
• 4-Fluoro-N-(4-methoxybenzylidene)aniline
• 4-fluoro-N-[(E)-(4-methoxyphenyl)methylidene]aniline
• SCHEMBL2904627
• 3381-48-4
• N-(4-Methoxybenzylidene)-4-fluoroaniline, 97%

• MDL： MFCD00028099
• Inchi： 1S/C14H12FNO/c1-17-14-8-2-11(3-9-14)10-16-13-6-4-12(15)5-7-13/h2-10H,1H3/b16-10+
• InChI Key： ZICFPEHQRZAFBZ-MHWRWJLKSA-N
• SMILES： FC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 229.09036
• Monoisotopic Mass: 229.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.07
• Melting Point: 65-69 °C (lit.)
• Boiling Point: 349.7°C at 760 mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.529
• PSA: 21.59
• Solubility: Not determined

N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-51/53
• Safety Instruction： 26-39-61
• Hazardous Material Identification：

Additional information on N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN&

Introduction to N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN (CAS No. 3381-48-4)

N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN, identified by its CAS number 3381-48-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The compound belongs to the class of arylidene derivatives, characterized by the presence of a benzylidene group linked to an aniline moiety. The introduction of a fluoro substituent at the para position of the aniline ring introduces electronic and steric effects that can influence its reactivity and biological activity. Additionally, the 4-methoxy group on the benzylidene part further modulates the electronic properties of the molecule, making it a versatile candidate for synthetic chemistry and drug development.

In recent years, N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN has been studied for its potential role in medicinal chemistry. The fluorine atom is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design. Researchers have explored its utility as an intermediate in synthesizing more complex molecules with therapeutic potential. For instance, it has been investigated as a precursor in the development of novel anti-inflammatory agents and kinase inhibitors.

The structural features of this compound also make it interesting for materials science applications. The combination of aromatic rings and functional groups allows for tuning its optical and electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials. Recent studies have demonstrated its efficacy in improving the performance of certain optoelectronic devices due to its ability to absorb and emit light efficiently.

Beyond its synthetic applications, N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN has been examined for its biological activities. Preliminary studies suggest that it may exhibit antioxidant properties, which are relevant in the context of combating oxidative stress-related diseases. Furthermore, its interaction with biological targets such as enzymes and receptors has been explored, providing insights into possible mechanisms of action that could be exploited for therapeutic purposes.

The synthesis of N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of 4-methoxybenzaldehyde with 4-fluoroaniline under basic conditions. This reaction forms the core arylidene structure, which can then be further functionalized if needed. The use of fluorinated precursors ensures that the final product retains the desired electronic properties.

In conclusion, N-(4-METHOXYBENZYLIDENE)-4-FLUOROANILIN (CAS No. 3381-48-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups make it a valuable building block for further research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical community.